Cas no 2172038-02-5 (2,2-dimethyl-10-(4-methylpentan-2-yl)-6-oxa-9-azaspiro4.5decane)

• Product Name: 2,2-dimethyl-10-(4-methylpentan-2-yl)-6-oxa-9-azaspiro4.5decane
• CAS No: 2172038-02-5
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6480405
• PubChem ID: 165597600
• Update Time: 2025-11-06

2,2-dimethyl-10-(4-methylpentan-2-yl)-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-10-(4-methylpentan-2-yl)-6-oxa-9-azaspiro4.5decane
• EN300-1638675
• 2,2-dimethyl-10-(4-methylpentan-2-yl)-6-oxa-9-azaspiro[4.5]decane
• 2172038-02-5

• Inchi： 1S/C16H31NO/c1-12(2)10-13(3)14-16(18-9-8-17-14)7-6-15(4,5)11-16/h12-14,17H,6-11H2,1-5H3
• InChI Key： MIUBPEBWNNOOPB-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)CC(C)C)C21CCC(C)(C)C2

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-dimethyl-10-(4-methylpentan-2-yl)-6-oxa-9-azaspiro4.5decane

Chemical Compound CAS No. 2172038-02-5: 2,2-Dimethyl-10-(4-Methylpentan-2-Yl)-6-Oxa-9-Azaspiro[4.5]Decane

The chemical compound with CAS No. 2172038-02-5, commonly referred to as 2,2-Dimethyl-10-(4-Methylpentan-2-Yl)-6-Oxa-9-Azaspiro[4.5]Decane, is a complex organic molecule with a unique structural composition. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is further modified by the presence of an oxygen atom (as part of the 6-Oxa group) and a nitrogen atom (as part of the 9-Aza group), making it a heterocyclic spiro compound.

The spiro[4.5]decane framework refers to the two fused rings: one with four members and the other with five members, connected at a single atom. The substituents on this structure include two methyl groups attached to the second carbon (as indicated by 2,2-dimethyl) and a larger alkyl group (4-methylpentan-2-yl) attached at the tenth position of the spiro system. These substituents significantly influence the physical and chemical properties of the compound.

Recent studies have highlighted the potential applications of such heterocyclic spiro compounds in various fields, including pharmaceuticals and materials science. For instance, researchers have explored the use of similar compounds as building blocks for drug development due to their ability to form stable and bioactive structures. The presence of nitrogen and oxygen atoms in this molecule makes it particularly interesting for applications in medicinal chemistry, where such heteroatoms often play crucial roles in molecular recognition and biological activity.

In terms of synthesis, spiro compounds like this one are typically prepared through multi-step reactions involving cyclization or coupling processes. The specific synthesis route for this compound would depend on the availability of starting materials and the desired stereochemistry. Advanced techniques such as microwave-assisted synthesis or catalytic methods have been employed in recent years to enhance reaction efficiency and selectivity.

The physical properties of CAS No. 2172038-02-5 include its melting point, boiling point, and solubility characteristics, which are critical for its application in various industries. For example, its solubility in organic solvents may make it suitable for use in organic reactions or as a component in polymer formulations.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of this compound is essential for ensuring safe handling and disposal practices. Recent research has emphasized the importance of green chemistry principles in designing synthetic routes that minimize waste and reduce environmental impact.

In conclusion, CAS No. 2172038-02-5 represents a fascinating example of a heterocyclic spiro compound with potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable subject for further research and development.